2-[2-(4-methoxyphenoxy)ethylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-4-one

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenoxy)ethylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• InChI: InChI=1S/C17H20N2O3S/c1-21-12-6-8-13(9-7-12)22-10-11-23-17-18-15-5-3-2-4-14(15)16(20)19-17/h6-9H,2-5,10-11H2,1H3,(H,18,19,20)
• InChI Key: GORWMYYJRRQTNO-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)OCCSC2=NC(=O)C3=C(N2)CCCC3

Description

2-[2-(4-methoxyphenoxy)ethylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-4-one is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MPTQ and is a member of the quinazolinone family of compounds.

Mechanism of Action

The mechanism of action of MPTQ is not fully understood. However, it has been proposed that MPTQ exerts its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. MPTQ has also been shown to inhibit the expression of various inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
MPTQ has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the expression of inflammatory cytokines. MPTQ has also been shown to possess antioxidant properties, which may contribute to its potential therapeutic applications in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTQ in lab experiments is its potential therapeutic applications. MPTQ has been shown to possess anticancer, anti-inflammatory, and antioxidant properties, which make it a promising candidate for further research. However, one of the limitations of using MPTQ in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on MPTQ. One area of research could be to investigate the potential use of MPTQ in combination with other anticancer drugs to enhance its efficacy. Another area of research could be to investigate the potential use of MPTQ in treating other neurodegenerative diseases such as Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of MPTQ and its potential therapeutic applications.

Synthesis Methods

The synthesis of MPTQ involves the reaction between 2-(4-methoxyphenoxy)ethylthiol and 4-chloro-5,6,7,8-tetrahydroquinazoline in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism to yield MPTQ as the final product.

Scientific Research Applications

MPTQ has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. MPTQ has been studied for its efficacy in treating various types of cancer, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.